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Compound of Interest

Compound Name: 7-Hydroxycannabidivarin-d7

Cat. No.: B15560304

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis,
characterization, and biological context of 7-Hydroxycannabidivarin-d7 (7-OH-CBDV-d7).
This deuterated analog of a key metabolite of Cannabidivarin (CBDV) is a valuable tool for
researchers in pharmacology, drug metabolism, and pharmacokinetics (DMPK) studies. The
inclusion of a stable isotopic label allows for its use as an internal standard in quantitative mass
spectrometry-based assays, facilitating accurate tracking and quantification of the non-
deuterated 7-OH-CBDV in biological matrices.

Introduction

Cannabidivarin (CBDV), a non-psychotropic phytocannabinoid found in the cannabis plant, has
garnered significant scientific interest for its potential therapeutic properties, particularly its
anticonvulsant effects. Upon administration, CBDV undergoes metabolism in the body, with one
of its primary metabolites being 7-hydroxycannabidivarin (7-OH-CBDV). Understanding the
formation, distribution, and elimination of this metabolite is crucial for the development of
CBDV-based therapeutics. 7-Hydroxycannabidivarin-d7, a deuterated version of this
metabolite, serves as an essential analytical tool for these investigations. The stable isotope
label ensures that 7-OH-CBDV-d7 is chemically identical to the endogenous metabolite but can
be distinguished by its higher mass, making it an ideal internal standard for mass spectrometry.

Proposed Synthesis of 7-Hydroxycannabidivarin-d7
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While a specific, detailed synthesis of 7-Hydroxycannabidivarin-d7 is not readily available in
published literature, a plausible multi-step synthetic route can be proposed by combining
established methodologies for the synthesis of deuterated cannabidivarin precursors and the 7-
hydroxylation of analogous cannabinoids. The proposed pathway involves the synthesis of a
deuterated olivetol precursor, followed by condensation with a suitable terpene, and
subsequent allylic oxidation to introduce the 7-hydroxy group.

Synthesis Workflow
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Deuterated Precursor Synthesis

35-Dimethoxyphenylboronic Acid

1,3-Dimethoxy-5-{propyl-d7)benzene Demethylation (B83)

7-Hydroxylation
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 To cite this document: BenchChem. [The Synthesis and Characterization of 7-
Hydroxycannabidivarin-d7: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b15560304+#7-hydroxycannabidivarin-d7-synthesis-
and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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